Cas no 2229113-45-3 (3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229113-45-3
• MF: C₉H₉BrClF₂N
• MW: 284.528267621994
• CID: 5894435
• PubChem ID: 165677884
• Update Time: 2025-05-19

3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine
• 2229113-45-3
• EN300-2005565

• Inchi： 1S/C9H9BrClF2N/c10-6-2-1-3-7(11)8(6)9(12,13)4-5-14/h1-3H,4-5,14H2
• InChI Key： KBXUOSUIVMYYHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CCN)(F)F)Cl

Computed Properties

• Exact Mass: 282.95750g/mol
• Monoisotopic Mass: 282.95750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2229113-45-3 and Product Name: 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine

The compound identified by the CAS number 2229113-45-3 and the product name 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates both bromine and chlorine substituents on a phenyl ring, alongside fluorine atoms in the propyl chain, which contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of halogenated aromatic compounds in the design of novel therapeutic agents. The presence of bromine and chlorine in the 2-bromo-6-chlorophenyl moiety enhances the electrophilicity of the aromatic ring, making it a versatile scaffold for further functionalization. This feature is particularly valuable in medicinal chemistry, where such modifications can influence binding affinity, metabolic stability, and overall pharmacokinetic profiles of drug candidates. The 3,3-difluoropropan-1-amine side chain introduces additional steric and electronic effects that can fine-tune the compound's interactions with biological targets.

In the context of contemporary pharmaceutical research, compounds like 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine are being explored for their potential in addressing various therapeutic challenges. For instance, studies have demonstrated that halogenated aromatic amines can exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. The fluorine atoms in the propyl chain are known to enhance metabolic stability, a critical factor in drug design aimed at improving bioavailability and reducing degradation rates.

One of the most compelling aspects of this compound is its structural versatility. The combination of bromine and chlorine substituents on the phenyl ring provides multiple sites for further derivatization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility is particularly advantageous in hit-to-lead optimization campaigns, where small structural modifications can significantly alter a compound's pharmacological profile. Moreover, the amine functionality at the terminal position of the propyl chain offers opportunities for further chemical transformations, such as coupling with carboxylic acids or heterocyclic systems to generate more complex derivatives.

Recent advances in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies indicate that 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine may interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development. These simulations have also highlighted the importance of optimizing steric hindrance around key functional groups to improve binding affinity and selectivity. Such insights are invaluable for guiding synthetic efforts aimed at producing more potent and selective analogs.

The synthesis of this compound involves a series of well-established organic reactions, including halogenation, fluorination, and amination processes. Each step must be carefully controlled to ensure high yield and purity, as impurities can significantly impact both pharmacological activity and safety profiles. Modern synthetic methodologies have been employed to streamline these processes, reducing reaction times and minimizing waste generation—a critical consideration in sustainable chemistry practices.

In conclusion, 3-(2-bromo-6-chlorophenyl)-3,3-difluoropropan-1-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer a rich platform for developing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative chemical design.